Cas no 54356-08-0 (2-Propyn-1-ol, 3-(3-furanyl)-)

2-Propyn-1-ol, 3-(3-furanyl)- structure
2-Propyn-1-ol, 3-(3-furanyl)- structure
Product name:2-Propyn-1-ol, 3-(3-furanyl)-
CAS No:54356-08-0
MF:C7H6O2
MW:122.121342182159
CID:1588632
PubChem ID:22730954

2-Propyn-1-ol, 3-(3-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-ol, 3-(3-furanyl)-
    • 3-(furan-3-yl)prop-2-yn-1-ol
    • AKOS013262920
    • RBRVDYPUVVPDDK-UHFFFAOYSA-N
    • 3-furyl-2-propynyl alcohol
    • SCHEMBL6784026
    • DTXSID60627893
    • 54356-08-0
    • 3-(3-furyl)-2-propynyl alcohol
    • Inchi: InChI=1S/C7H6O2/c8-4-1-2-7-3-5-9-6-7/h3,5-6,8H,4H2
    • InChI Key: RBRVDYPUVVPDDK-UHFFFAOYSA-N
    • SMILES: C1=COC=C1C#CCO

Computed Properties

  • Exact Mass: 122.03678
  • Monoisotopic Mass: 122.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 33.4Ų

Experimental Properties

  • PSA: 33.37

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